Crotonic acid

Specification

• Description: Crotonic acid appears as a white crystalline solid. Shipped as either a solid or liquid. Soluble in water and less dense than water. Corrosive to metals and tissue.; Crotonic acid is a but-2-enoic acid with a trans- double bond at C-2. It has been isolated from Daucus carota. It has a role as a plant metabolite. It is a conjugate acid of a crotonate.; Crotonic acid is a natural product found in Croton tiglium, Daucus carota, and other organisms with data available.
• CAS No.: 107-93-7
• Molecular Formula: C4H6O2; C4H6O2; CH3-CH=CH-COOH
• Molecular Weight: 86.09 g/mol
• IUPAC Name: (E)-but-2-enoic acid
• Standard InChI: InChI=1S/C4H6O2/c1-2-3-4(5)6/h2-3H,1H3,(H,5,6)/b3-2+
• Standard InChI Key: LDHQCZJRKDOVOX-NSCUHMNNSA-N
• Isomeric SMILES: C/C=C/C(=O)O
• SMILES: CC=CC(=O)O
• Canonical SMILES: CC=CC(=O)O
• Boiling Point: 185 °C; Boiling point = 169 °C /CIS ISOMER/; BOILING POINT: 185 °C @ 760 MM HG; 128 °C @ 100 MM HG; 165.5 °C @ 400 MM HG; 146 °C @ 200 MM HG; 116.7 °C @ 60 MM HG; 80 °C @ 10 MM HG; 93 °C @ 20 MM HG; 107.8 °C @ 40 MM HG /TRANS ISOMER/; 185.00 °C. @ 760.00 mm Hg; 189 °C
• Colorform: MONOCLINIC NEEDLES OR PRISMS (FROM WATER OR PETROLEUM ETHER); COLORLESS NEEDLE-LIKE CRYSTALS; WHITE CRYSTALLINE SOLID
• Flash Point: 190 °F (NFPA, 2010); 190 °F (OPEN CUP); 88 °C o.c.
• Melting Point: 72 °C